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Introduction
Pico145 is a highly potent and selective small-molecule inhibitor of the Transient Receptor

Potential Canonical (TRPC) 1, 4, and 5 channels.[1][2] These channels are non-selective

cation channels that play a crucial role in calcium signaling in a variety of cell types.[1][3] Their

dysfunction has been implicated in numerous pathological conditions, making them attractive

targets for drug discovery.[1][4] Pico145 offers researchers a powerful tool to investigate the

physiological and pathological roles of TRPC1/4/5 channels.[1][5]

These application notes provide detailed protocols for utilizing Pico145 in calcium imaging

experiments to study the inhibition of TRPC1/4/5 channels. The protocols cover agonist-

induced calcium mobilization assays and antagonist inhibition assays using common calcium

indicators such as Fura-2 AM and Fluo-4 AM.

Data Presentation
The inhibitory potency of Pico145 against various human TRPC channel subtypes is

summarized in the table below. The data highlights the exceptional potency and selectivity of

Pico145, with IC₅₀ values in the picomolar to low nanomolar range.
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Target Activator Assay Type Cell Line IC₅₀ (nM)

TRPC4-TRPC1 (-)-Englerin A
Calcium Imaging

(Fluo-4 AM)
HEK293 0.033

TRPC4-TRPC1
Sphingosine-1-

phosphate
Patch Clamp HEK293 0.011

TRPC4 (-)-Englerin A
Calcium Imaging

(Fluo-4 AM)
HEK293 0.349

TRPC5-TRPC1 (-)-Englerin A
Calcium Imaging

(Fluo-4 AM)
HEK293 0.2

TRPC5 (-)-Englerin A
Calcium Imaging

(Fluo-4 AM)
HEK293 1.3

Data compiled from multiple sources.[6][7][8]

Signaling Pathways
TRPC1, TRPC4, and TRPC5 proteins can form both homomeric and heteromeric cation

channels in the plasma membrane.[3] These channels are permeable to Ca²⁺ and other

cations. Their activation can be triggered by various stimuli, including G-protein coupled

receptor (GPCR) activation and the presence of specific lipids.[9][10] For instance, activation of

Gq-coupled receptors leads to the production of diacylglycerol (DAG) and inositol trisphosphate

(IP₃). While some TRPC channels are activated by DAG, the activation of TRPC5 is more

complex and can be directly influenced by G-protein subunits.[10] The influx of Ca²⁺ through

these channels contributes to the rise in intracellular calcium concentration, which in turn

modulates a wide range of cellular processes. Pico145 acts as a direct antagonist of

TRPC1/4/5 channels, blocking the influx of calcium and thereby inhibiting downstream

signaling events.[11]
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Day 1: Preparation

Day 2: Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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